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Compound of Interest

Compound Name: 4-Fluoro-2-nitroanisole

L  Get Quote

Cat. No.: B1348801

The following provides essential safety and logistical information for the proper disposal of 4-
Fluoro-2-nitroanisole, tailored for researchers, scientists, and drug development
professionals. This guidance outlines procedural steps to ensure safe handling and compliance
with regulations.

Key Safety and Hazard Information

4-Fluoro-2-nitroanisole is a chemical that requires careful handling due to its potential health
and environmental hazards. According to safety data sheets, it is suspected of causing cancer
and is harmful to aquatic life with long-lasting effects. It can also cause skin and serious eye
irritation, as well as respiratory irritation[1].

Property Value

Synonyms 4-Fluoro-1-methoxy-2-nitrobenzene

Light orange to Yellow to Green powder to

Appearance crystal
Purity >98.0%(GC)
CAS Number 445-83-0
Molecular Formula C7H6FNO3

Melting Point/Range

61.0t065.0 °C
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Disposal Protocol

The primary method for the disposal of 4-Fluoro-2-nitroanisole is to use an approved waste
disposal plant[2]. It is crucial to adhere to all national and local regulations concerning chemical
waste disposal.

Step-by-Step Disposal Procedure:

o Container Management: Keep the chemical in its original container. Do not mix it with other
waste. Ensure the container is tightly closed and properly labeled[3].

o Collection of Spills: Should a spill occur, take up the material dry. Avoid generating dust.
Collect the spilled material and place it in a suitable, sealed container for disposal[3].

o Personal Protective Equipment (PPE): When handling 4-Fluoro-2-nitroanisole for disposal,
wear appropriate protective gloves, clothing, eye protection, and face protection. If dust is
generated, respiratory protection is required.

o Environmental Precautions: Prevent the chemical from entering drains or waterways. Avoid
release into the environment.

» Waste Transfer: Arrange for the collection of the sealed waste container by a licensed and
approved hazardous waste disposal company. Provide them with the complete safety data
sheet for the chemical.

o Documentation: Maintain records of the disposal process, including the date, quantity of
waste, and the contact information of the disposal company, in accordance with institutional
and regulatory requirements.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Fluoro-2-nitroanisole.
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Start: 4-Fluoro-2-nitroanisole for Disposal

:

Prepare for Disposal:
- Wear appropriate PPE
- Keep in original, labeled container

Is there a spill?

Contain and collect spill.
Avoid generating dust. Proceed with contained waste
Place in sealed container.

Contact Approved
Hazardous Waste Vendor

Arrange for Pickup and Transfer

Document Disposal Process

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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